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Compound of Interest

Compound Name: 3-Chloroiminodibenzyl

Cat. No.: B195742 Get Quote

Application Notes and Protocols for 3-
Chloroiminodibenzyl
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 3-Chloroiminodibenzyl (CAS No. 32943-25-2), a key intermediate in the synthesis of

tricyclic antidepressants, notably Clomipramine.[1][2] Adherence to these guidelines is crucial

to ensure personnel safety and experimental integrity.

Chemical and Physical Properties
3-Chloroiminodibenzyl, also known as 3-chloro-10,11-dihydro-5H-dibenzo[b,f]azepine, is a

light yellow solid.[3] A summary of its key physical and chemical properties is presented in

Table 1.

Table 1: Physical and Chemical Properties of 3-Chloroiminodibenzyl
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Property Value Reference

Molecular Formula C₁₄H₁₂ClN [4]

Molecular Weight 229.7 g/mol [4]

Appearance Light yellow solid [3]

Melting Point 87 °C [3]

Boiling Point 116-121 °C at 0.09 Torr [3]

Solubility
Soluble in DMSO and

Methanol (Slightly)
[3]

Flash Point 163.7 °C [3]

Safety and Hazard Information
3-Chloroiminodibenzyl is a hazardous substance and must be handled with appropriate

precautions. The primary hazards are summarized in Table 2.

Table 2: Summary of Hazard Classifications for 3-Chloroiminodibenzyl
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Hazard Classification GHS Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[4]

[5]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin.[5]

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled.[5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[5]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[5]

Respiratory Sensitization Category 3
H335: May cause respiratory

irritation.[5]

Skin Sensitization Category 1B
H317: May cause an allergic

skin reaction.[5]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[4]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[4][5]

Quantitative Toxicity Data
Specific LD50 and LC50 values for 3-Chloroiminodibenzyl are not widely available. The acute

toxicity is categorized based on the Globally Harmonized System (GHS) criteria. The Acute

Toxicity Estimate (ATE) for oral toxicity is provided in Table 3.

Table 3: Quantitative Acute Toxicity Data for 3-Chloroiminodibenzyl

Route of Exposure Species Toxicity Value

Oral Not specified ATE = 500 mg/kg bodyweight

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling 3-Chloroiminodibenzyl.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that have been tested

to meet standards such as ASTM D6978.

Eye and Face Protection: Use chemical safety goggles and a face shield where splashing is

a risk. Eye and face protection should comply with EN166 or OSHA 29 CFR 1910.133

standards.

Skin and Body Protection: Wear a long-sleeved, impermeable laboratory coat that closes in

the front, along with appropriate shoe covers.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If dust or aerosols are generated, use a NIOSH-approved respirator.

Safe Handling and Storage Protocols
Handling

Engineering Controls: All work with 3-Chloroiminodibenzyl should be conducted in a well-

ventilated laboratory, ideally within a certified chemical fume hood.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound.

Spill Management: In case of a spill, avoid generating dust. Clean up spills immediately

using dry cleanup procedures. Wear appropriate PPE during cleanup. Place spilled material

in a sealed, labeled container for disposal.

Storage
Container: Store in the original, tightly sealed container.

Conditions: Keep in a cool, dry, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.

Experimental Protocols
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Protocol for Preparation of a Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 3-Chloroiminodibenzyl in
DMSO.

Preparation: Ensure all necessary PPE is worn. Perform all operations within a chemical

fume hood.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount

of 3-Chloroiminodibenzyl (e.g., 2.297 mg for 1 mL of a 10 mM solution) into the vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex or sonicate at room temperature until the solid is

completely dissolved.

Storage: Store the stock solution at -20°C, protected from light.

Protocol for Use in Chemical Synthesis (Example:
Synthesis of Clomipramine)
3-Chloroiminodibenzyl is a key intermediate in the synthesis of Clomipramine.[1][2] The

following is a generalized protocol for the alkylation of 3-Chloroiminodibenzyl.

Reaction Setup: In a fume hood, add 3-Chloroiminodibenzyl to a solution of a suitable

base (e.g., sodium amide) in an appropriate solvent (e.g., dry DMF).

Addition of Alkylating Agent: While stirring, slowly add the alkylating agent (e.g., 3-

dimethylaminopropyl chloride) to the reaction mixture.

Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g.,

TLC or LC-MS).

Workup: Once the reaction is complete, quench the reaction mixture with water and extract

the product with an organic solvent.

Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization.
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Visualizations
Synthesis Pathway of Clomipramine from 3-
Chloroiminodibenzyl
The following diagram illustrates the synthetic conversion of 3-Chloroiminodibenzyl to
Clomipramine.

Starting Material

Reagents

Final Product

3-Chloroiminodibenzyl

Clomipramine

Alkylation

1. Sodium Amide (Base)
2. 3-Dimethylaminopropyl chloride

Click to download full resolution via product page

Caption: Synthesis of Clomipramine from 3-Chloroiminodibenzyl.

Experimental Workflow for Handling 3-
Chloroiminodibenzyl
The diagram below outlines a general workflow for safely handling 3-Chloroiminodibenzyl in a

laboratory setting.
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Caption: General laboratory workflow for 3-Chloroiminodibenzyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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